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Compound of Interest

Compound Name: CP-465022 hydrochloride

Cat. No.: B6416092 Get Quote

Technical Support Center: CP-465022
Hydrochloride
This technical support guide provides detailed information, frequently asked questions (FAQs),

and troubleshooting advice for researchers, scientists, and drug development professionals

working with CP-465022 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of CP-465022 hydrochloride in common laboratory solvents?

A1: CP-465022 hydrochloride exhibits good solubility in Dimethyl Sulfoxide (DMSO) and

moderate solubility in water. For easy comparison, the solubility data is summarized in the table

below.

Q2: How should I prepare a stock solution of CP-465022 hydrochloride?

A2: For most in vitro experiments, it is recommended to first prepare a concentrated stock

solution in DMSO. This stock can then be further diluted into your aqueous experimental buffer.

A detailed protocol for preparing a 100 mM stock solution in DMSO is provided in the

"Experimental Protocols" section.

Q3: What are the recommended storage conditions for solid CP-465022 hydrochloride and its

solutions?
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A3:

Solid Compound: The solid form of CP-465022 hydrochloride should be stored desiccated

at room temperature.[1]

Solutions: It is best to prepare and use solutions on the same day.[2] If storage is necessary,

solutions can be kept at -20°C for up to one month.[2] Before use, it is crucial to allow the

solution to equilibrate to room temperature and visually inspect to ensure no precipitation

has occurred.[2]

Q4: What is the primary mechanism of action for CP-465022 hydrochloride?

A4: CP-465022 hydrochloride is a potent and selective non-competitive antagonist of the

AMPA receptor, with an IC50 of 25 nM in rat cortical neurons.[1][3][4][5] It also significantly

blocks the persistent component of Nav1.6 channel activity.[1] The inhibition is not dependent

on use or voltage.[5]

Data Presentation
Table 1: Solubility of CP-465022 Hydrochloride

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100[1][2] 49.94

Water 10[2] 5.0

Note: The mg/mL concentration is calculated based on a molecular weight of 499.41 g/mol .[1]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Compound

in Water
Limited aqueous solubility.

The maximum solubility in

water is approximately 10 mM.

[2] For higher concentrations,

first dissolve the compound in

DMSO to create a

concentrated stock solution,

then dilute this stock into your

aqueous medium.

Precipitation Observed in

Solution After Storage

The solution may be

supersaturated, or the

temperature change during

freezing/thawing may have

caused the compound to fall

out of solution.

Gently warm the solution to

37°C and vortex or sonicate to

aid in redissolving the

precipitate. Always ensure the

solution is clear before use.[2]

If the precipitate does not

redissolve, the solution may be

unstable and a fresh stock

should be prepared.

Inconsistent Experimental

Results

Degradation of the compound

in solution over time.

Always use freshly prepared

solutions whenever possible.

[2] If using a stored stock,

ensure it is within the one-

month stability window when

stored at -20°C.[2] Avoid

repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
Objective: To prepare a 100 mM stock solution of CP-465022 hydrochloride for use in in vitro

assays.

Materials:
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CP-465022 hydrochloride (MW: 499.41 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Weigh the Compound: Accurately weigh out the desired amount of CP-465022
hydrochloride. For example, to prepare 1 mL of a 100 mM stock solution, you would need

49.94 mg.

Add Solvent: Add the calculated volume of DMSO to the vial containing the compound. For

the example above, add 1 mL of DMSO.

Dissolve: Vortex the solution vigorously. If needed, you can gently warm the solution to 37°C

or briefly sonicate to ensure the compound is fully dissolved.

Verification: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Storage: Use the solution immediately or aliquot into smaller volumes and store at -20°C for

up to one month.[2]
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Caption: Workflow for preparing CP-465022 hydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6416092#cp-465022-hydrochloride-solubility-in-
dmso-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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